Cas no 2228699-14-5 (6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride)

• Product Name: 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride
• CAS No: 2228699-14-5
• MF: C₈H₇FN₄O₂S
• MW: 242.230182886124
• CID: 6044112
• PubChem ID: 165685602
• Update Time: 2025-06-13

6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride
• 2228699-14-5
• [6-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]methanesulfonyl fluoride
• EN300-1987044

• Inchi： 1S/C8H7FN4O2S/c9-16(14,15)4-7-1-2-8(11-3-7)13-6-10-5-12-13/h1-3,5-6H,4H2
• InChI Key： XILDHIFJEMNSAQ-UHFFFAOYSA-N
• SMILES： S(CC1=CN=C(C=C1)N1C=NC=N1)(=O)(=O)F

Computed Properties

• Exact Mass: 242.02737481g/mol
• Monoisotopic Mass: 242.02737481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 86.1Ų

Additional information on 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride

Comprehensive Overview of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride (CAS No. 2228699-14-5)

The compound 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride (CAS No. 2228699-14-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and biochemical research. Its unique structure, featuring a pyridine core substituted with a 1,2,4-triazole ring and a methanesulfonyl fluoride moiety, makes it a valuable intermediate for the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications as a covalent inhibitor or probe molecule in enzyme studies, owing to the reactive sulfonyl fluoride group.

In recent years, the demand for sulfonyl fluoride-based compounds has surged due to their utility in click chemistry and targeted protein degradation strategies. The 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride stands out as a versatile building block for designing small-molecule inhibitors, particularly in the context of kinase research and proteomics. Its ability to form stable covalent bonds with nucleophilic amino acids, such as serine or cysteine, has made it a focal point for drug discovery programs aiming to develop irreversible inhibitors.

The synthesis and characterization of CAS No. 2228699-14-5 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and reproducibility, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. The compound's stability under physiological conditions further enhances its appeal for in vitro and in vivo applications, aligning with the growing trend of precision medicine and personalized therapeutics.

One of the most intriguing aspects of 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride is its potential role in addressing drug-resistant pathogens and undruggable targets. With the rise of antimicrobial resistance (AMR) and the need for novel antibacterial agents, researchers are exploring its derivatives as potential candidates. Additionally, its compatibility with bioorthogonal chemistry makes it a promising tool for imaging and diagnostic applications, particularly in the study of cellular pathways and signal transduction.

From an industrial perspective, the scalability of CAS No. 2228699-14-5 production is a topic of interest. Innovations in green chemistry and continuous flow synthesis are being explored to optimize its manufacturing process, reducing environmental impact while maintaining cost-effectiveness. This aligns with the broader shift toward sustainable chemistry and the circular economy in the pharmaceutical sector.

In conclusion, 6-(1H-1,2,4-triazol-1-yl)pyridin-3-ylmethanesulfonyl fluoride represents a cutting-edge compound with multifaceted applications in drug development, chemical biology, and material science. Its unique properties and adaptability to modern research paradigms ensure its continued relevance in addressing some of the most pressing challenges in science and medicine today.